Cas no 101327-87-1 (8-Nitro-7-quinolinecarboxaldehyde)
101327-87-1 structure
Product Name:8-Nitro-7-quinolinecarboxaldehyde
CAS No:101327-87-1
MF:C10H6N2O3
MW:202.16624212265
MDL:MFCD08436438
CID:1128715
PubChem ID:87561231
Update Time:2025-04-20
8-Nitro-7-quinolinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 8-Nitro-7-quinolinecarboxaldehyde
- 8-amino-7-quinolinecarbaldehyde
- 7-Quinolinecarboxaldehyde, 8-nitro-
- AGN-PC-00FSON
- ANW-14454
- CTK3J9690
- 8-nitro-7-quinolinecarbaldehyde
- ACMC-2097uw
- 7-Formyl-8-nitroquinoline
- 8-nitro-quinoline-7-carbaldehyde
- 8-nitroquinoline-7-carbaldehyde
- 8-Nitroquinoline-7-carboxaldehyde
- CGYVBVWBGRTQJQ-UHFFFAOYSA-N
- BB 0262709
- N0852
- SY106138
- CS-0131621
- 101327-87-1
- SCHEMBL1011709
- AS-62211
- DB-369719
- AKOS000319912
- DTXSID70472154
- MFCD08436438
- F16251
- SB71926
-
- MDL: MFCD08436438
- Inchi: 1S/C10H6N2O3/c13-6-8-4-3-7-2-1-5-11-9(7)10(8)12(14)15/h1-6H
- InChI Key: CGYVBVWBGRTQJQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=O)C=CC2=CC=CN=C21)=O
Computed Properties
- Exact Mass: 202.03800
- Monoisotopic Mass: 202.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8
- XLogP3: 1.5
Experimental Properties
- Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 178.0 to 182.0 deg-C
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
- PSA: 75.78000
- LogP: 2.47870
8-Nitro-7-quinolinecarboxaldehyde Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319-H341
- Warning Statement: P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
8-Nitro-7-quinolinecarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N867913-250mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | ≥98% | 250mg |
340.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0852-1G |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | >98.0%(GC)(T) | 1g |
¥495.00 | 2024-04-18 | |
| TRC | N596453-10mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N596453-50mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N596453-100mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 100mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08265-250mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 250mg |
¥184.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08265-1g |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 1g |
¥467.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08265-100mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 100mg |
¥109.0 | 2024-07-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159533-1G |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98.0% | 1g |
¥516.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159533-250mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98.0% | 250mg |
¥164.90 | 2023-09-01 |
8-Nitro-7-quinolinecarboxaldehyde Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
101327-87-1 (8-Nitro-7-quinolinecarboxaldehyde) Related Products
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- 2801-29-8(4-Methyl-8-nitroquinoline)
- 7471-63-8(7-Methyl-8-nitroquinoline)
- 289483-81-4(4-methyl-7-nitro-1H-Indole-3-carboxaldehyde)
- 10553-14-7(7-nitro-1H-indole-3-carbaldehyde)
- 153813-70-8(3-Nitroisonicotinaldehyde)
- 164219-72-1(4-Benzoyl-3-nitropyridine)
- 5466-50-2( )
- 157915-07-6(8-Nitroquinoline-6-carboxylic acid)
- 79965-62-1(4-Methyl-3-nitroquinoline)
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